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Compound of Interest

Compound Name: Ammonium osmium chloride

Cat. No.: B076923 Get Quote

Technical Support Center: Ammonium Osmium
Chloride
This technical support center provides guidance on the storage, handling, and troubleshooting

of challenges related to ammonium osmium chloride, also known as ammonium

hexachloroosmate(IV) ((NH₄)₂OsCl₆).

Frequently Asked Questions (FAQs)
Q1: What is ammonium osmium chloride and what are its common applications?

Ammonium osmium chloride is an inorganic compound with the chemical formula

(NH₄)₂OsCl₆.[1][2] It typically appears as red crystals and is poorly soluble in cold water.[1] This

compound serves as a precursor in the synthesis of other osmium complexes and as an

intermediate in the isolation of osmium from ores.[3] It is also used in various chemical

reactions, including the formation of different osmium complexes through reactions with

phosphine ligands.[1]

Q2: What are the primary hazards associated with ammonium osmium chloride?

Ammonium osmium chloride is considered a hazardous substance. The primary hazards

include:

Skin irritation (H315)[4][5][6]
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Serious eye irritation (H319)[4][5][6]

May cause respiratory irritation (H335)[4][5]

It is harmful if swallowed, in contact with skin, or if inhaled.[7] Personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should always be worn when handling

this compound.[4][6] Work should be conducted in a well-ventilated area or a chemical fume

hood.[4][7]

Q3: How should I properly store ammonium osmium chloride?

Proper storage is crucial to maintain the integrity of the compound. It should be stored in a

tightly closed container in a dry and well-ventilated place.[6] The recommended storage

temperature is between 15-25°C.[4] This compound is hygroscopic, meaning it absorbs

moisture from the air, so protecting it from moisture is critical.[6][7]

Q4: How do I dispose of waste containing ammonium osmium chloride?

Waste containing ammonium osmium chloride and other osmium compounds should be

treated as hazardous waste and disposed of in accordance with local, state, and federal

regulations.[8] Do not dispose of it down the sink.[9] Collect all contaminated materials,

including empty containers, pipette tips, and gloves, in a sealed and properly labeled

hazardous waste container.[8][9] For spills, deactivation with corn oil or aqueous solutions of

sodium sulfide or sodium sulfite can be used for osmium tetroxide, a potential hazardous

decomposition product.[8][9]

Troubleshooting Guide
Problem 1: The color of my ammonium osmium chloride has changed from red to a darker or

blackish color during storage.

Possible Cause: The compound may have been exposed to moisture. Ammonium osmium
chloride is hygroscopic and can decompose or change its hydration state upon contact with

water.

Solution: Ensure the container is always tightly sealed and stored in a desiccator if

necessary, especially in humid environments. If the color change is significant, the purity of
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the compound may be compromised, and it may not be suitable for sensitive experiments.

Problem 2: My reaction with ammonium osmium chloride is not proceeding as expected or is

giving low yields.

Possible Cause 1: Impure starting material. As mentioned, exposure to moisture can lead to

degradation of the compound.

Solution 1: Use a fresh, properly stored container of ammonium osmium chloride.

Possible Cause 2: Incompatibility with reagents. Ammonium osmium chloride is

incompatible with strong oxidizing agents.[6][7]

Solution 2: Review the compatibility of all reagents in your reaction mixture.

Possible Cause 3: Poor solubility. The compound is poorly soluble in cold water.[1]

Solution 3: If using an aqueous medium, consider gentle warming or using a co-solvent if it

does not interfere with the reaction. For other solvent systems, ensure the chosen solvent is

appropriate for dissolving the complex.

Problem 3: I observe the formation of a black precipitate in my reaction vessel.

Possible Cause: The osmium complex may have been reduced to metallic osmium. This can

happen in the presence of reducing agents. For instance, ammonium hexachloroosmate can

be reduced by hydrogen to metallic osmium.[1]

Solution: Carefully check your experimental conditions and the purity of your reagents to

eliminate any unintended reducing agents.

Data Presentation
Table 1: Physical and Chemical Properties of Ammonium Osmium Chloride
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Property Value

Chemical Formula (NH₄)₂OsCl₆[1]

Molar Mass 439.01 g/mol [1]

Appearance Red crystals[1]

Density 2.93 g/cm³ at 25°C[1][5]

Melting Point 170°C (sublimes)[5]

Solubility in Water Poorly soluble in cold water[1]

Table 2: Summary of Safety Information

Hazard Statement Description

H315 Causes skin irritation[4][5][6]

H319 Causes serious eye irritation[4][5][6]

H335 May cause respiratory irritation[4][5]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[5]

Experimental Protocols
General Protocol for Handling and Use in a Reaction:

Given the hazardous nature of ammonium osmium chloride, all manipulations should be

performed in a chemical fume hood while wearing appropriate personal protective equipment

(PPE), including a lab coat, chemical-resistant gloves, and safety goggles.

Preparation:

Ensure the reaction vessel is clean and dry.

If the reaction is sensitive to moisture, dry the glassware in an oven and cool it under an

inert atmosphere (e.g., nitrogen or argon).
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Weighing:

Weigh the required amount of ammonium osmium chloride in the fume hood. Avoid

creating dust.[7]

Use a non-metallic spatula, as osmium compounds can react with some metals.

Addition to the Reaction:

Add the compound to the reaction solvent or other reagents in the reaction vessel.

If solubility is an issue, consider the appropriate solvent and conditions (e.g., temperature)

for your specific reaction.

Reaction Monitoring:

Monitor the reaction progress using suitable analytical techniques (e.g., TLC, GC-MS,

NMR).

Work-up and Purification:

Quench the reaction appropriately.

Purify the product using standard laboratory techniques such as crystallization,

chromatography, or extraction.

All waste generated during the work-up and purification should be collected as hazardous

waste.

Visualizations
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Ammonium Osmium Chloride: Storage and Handling Workflow

Storage

Handling

Disposal

Store in original container

Dry, well-ventilated area
(15-25°C)

Keep container tightly sealed
Wear appropriate PPE

(Gloves, Goggles, Lab Coat)

Before use

Protect from moisture (hygroscopic) Work in a chemical fume hood

Avoid creating dust

Collect as hazardous waste

After use

Do not dispose in sink Label waste container clearly

Click to download full resolution via product page

Caption: Workflow for the safe storage, handling, and disposal of ammonium osmium
chloride.
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Troubleshooting Experimental Issues

Potential Causes

Solutions

Experiment Fails
or Gives Poor Results

Impure Starting Material? Incompatible Reagents? Poor Solubility?

Check storage conditions
Use fresh compound

Review reagent compatibility
(Avoid strong oxidizers)

Adjust solvent or temperature

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common issues in experiments involving ammonium
osmium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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